![molecular formula C25H26ClNO4 B4078366 ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate](/img/structure/B4078366.png)
ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate
Overview
Description
Ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate, also known as EPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of benzamides and is known for its unique structure and properties.
Mechanism of Action
The mechanism of action of ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate is complex and not fully understood. However, it has been found that ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate can inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in gene expression. By inhibiting the activity of HDACs, ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate can modulate the expression of various genes, leading to the inhibition of cancer cell growth and the suppression of inflammatory responses.
Biochemical and Physiological Effects:
ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the proliferation of cancer cells. Additionally, ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate has been found to have anti-inflammatory properties and can be used as a potential therapeutic agent for various inflammatory diseases. ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate has also been found to have neuroprotective effects and can protect neurons from oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate is its potential as a therapeutic agent for various diseases. Additionally, ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate has been found to have low toxicity and can be used in various in vitro and in vivo experiments. However, the synthesis of ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate is complex and requires careful optimization of reaction conditions to obtain a high yield of the desired product. Additionally, the mechanism of action of ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate is not fully understood, and further research is needed to elucidate its potential applications.
Future Directions
There are several future directions for the research on ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate. One of the primary areas of research is the development of ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate-based therapeutics for various diseases, including cancer and inflammatory diseases. Additionally, further research is needed to elucidate the mechanism of action of ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate and its potential applications in various fields of research. Furthermore, the synthesis of ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate can be optimized to obtain a higher yield of the desired product, which can lead to more extensive research on its potential applications.
Scientific Research Applications
Ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate has been extensively studied for its potential applications in various fields of research. One of the primary research areas where ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate has been investigated is cancer research. It has been found that ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate can inhibit the growth of cancer cells by inducing apoptosis and inhibiting the proliferation of cancer cells. Additionally, ethyl 4-{[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino}benzoate has been found to have anti-inflammatory properties and can be used as a potential therapeutic agent for various inflammatory diseases.
properties
IUPAC Name |
ethyl 4-[[1-(2-methoxyphenyl)-3-oxo-3-phenylpropyl]amino]benzoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25NO4.ClH/c1-3-30-25(28)19-13-15-20(16-14-19)26-22(21-11-7-8-12-24(21)29-2)17-23(27)18-9-5-4-6-10-18;/h4-16,22,26H,3,17H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSMQVEOHZIXKKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(CC(=O)C2=CC=CC=C2)C3=CC=CC=C3OC.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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